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Compound of Interest

Compound Name: 3-Methoxy-6-methylquinoline

Cat. No.: B15071393 Get Quote

Disclaimer: No specific safety and handling data for 3-Methoxy-6-methylquinoline has been

found in publicly available literature and safety data sheets. This guide is compiled from

information on structurally similar compounds, namely 6-Methoxyquinoline, 6-Methylquinoline,

and the parent compound, Quinoline. The provided information should be used as a

precautionary guide, and a comprehensive risk assessment should be conducted before

handling 3-Methoxy-6-methylquinoline.

Introduction
Quinoline and its derivatives are a class of heterocyclic aromatic compounds with a wide range

of applications in medicinal chemistry, agrochemicals, and material science. 3-Methoxy-6-
methylquinoline is a substituted quinoline, and while specific toxicological and safety data are

not readily available, its structural similarity to other quinolines necessitates careful handling.

This guide aims to provide researchers, scientists, and drug development professionals with a

summary of the potential hazards and recommended safety procedures based on data from

analogous compounds.

Hazard Identification and Classification
Based on the GHS classifications of analogous compounds like 6-Methoxyquinoline and 6-

Methylquinoline, 3-Methoxy-6-methylquinoline should be treated as a potentially hazardous

substance. The primary hazards are likely to include:

Acute Oral Toxicity: May be harmful if swallowed.
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Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

GHS Hazard Classification (Analogues)
The following table summarizes the GHS classification for closely related compounds. It is

recommended to handle 3-Methoxy-6-methylquinoline according to these potential hazards.

Compound GHS Pictogram(s) Hazard Statement(s)

6-Methoxyquinoline

H315: Causes skin

irritationH319: Causes serious

eye irritation

6-Methylquinoline

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Quinoline

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH332:

Harmful if inhaledH341:

Suspected of causing genetic

defectsH350: May cause

cancerH411: Toxic to aquatic

life with long lasting effects

Physical and Chemical Properties (Analogues)
Understanding the physical and chemical properties is crucial for safe handling and storage.

The following table presents data for analogous compounds.
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Property 6-Methoxyquinoline 6-Methylquinoline

Appearance Light yellow liquid or solid Clear pale yellow liquid or oil

Molecular Formula C₁₀H₉NO C₁₀H₉N

Molecular Weight 159.18 g/mol 143.19 g/mol

Boiling Point 140-146 °C at 15 mmHg 258-260 °C at 760 mmHg

Melting Point 18-20 °C 9-11 °C

Flash Point >110 °C (>230 °F) >112 °C (>234 °F)

Density 1.152 g/mL at 25 °C 1.065 g/mL at 25 °C

Solubility
Insoluble in water, soluble in

organic solvents.

Slightly soluble in water.

Soluble in ethanol, ether,

acetone.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the potential hazards, a stringent set of safety protocols should be followed when

handling 3-Methoxy-6-methylquinoline.

General Handling Workflow
The following diagram outlines a general workflow for safely handling chemical compounds of

this nature.
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General Safe Handling Workflow

Preparation

Handling

Post-Handling
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Weigh/Measure Compound in Fume Hood

Set up Reaction in Fume Hood
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Quench Reaction (if necessary)

Dispose of Waste Properly

Decontaminate Work Area & Glassware

Store Compound Appropriately

Spill Response Exposure Response
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Caption: A generalized workflow for the safe handling of quinoline derivatives.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear a flame-retardant laboratory coat.

Handle with chemically resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected

prior to use. Use proper glove removal technique to avoid skin contact.

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if

working outside of a fume hood or if ventilation is inadequate.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

First-Aid Measures
In case of exposure, follow these first-aid measures and seek immediate medical attention.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.
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Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, and open flames. Protect from light.

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.

Synthesis and Experimental Considerations
While a specific, detailed synthesis protocol for 3-Methoxy-6-methylquinoline was not found,

the synthesis of structurally similar compounds often involves multi-step reactions. For

instance, the synthesis of a substituted 3-methylquinoline involved a one-pot three-component

strategy using an arylamine, a benzaldehyde, and an activated alkene with a catalyst, followed

by an aromatization step.[1] Another approach for a substituted 6-methoxyquinoline involved a

Skraup synthesis, reacting p-anisidine with glycerol, an oxidizing agent, and sulfuric acid.

A general logical workflow for a potential synthesis is depicted below.
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Logical Synthesis Workflow
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Work-up & Purification
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Quench Reaction

Liquid-Liquid Extraction

Dry Organic Layer

Concentrate in vacuo

Purify by Column Chromatography

Characterize Product (NMR, MS, etc.)
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Caption: A logical workflow for the synthesis and purification of a quinoline derivative.
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When undertaking any synthesis of this nature, it is imperative to:

Conduct all steps in a well-ventilated chemical fume hood.

Use appropriate PPE as described in Section 4.2.

Be aware of the specific hazards of all reagents, intermediates, and byproducts.

Have an emergency plan in place for spills, fires, or exposures.

Conclusion
While specific safety data for 3-Methoxy-6-methylquinoline is lacking, the information

available for structurally related compounds provides a strong basis for a cautious and well-

informed approach to its handling. Researchers, scientists, and drug development

professionals should treat this compound as potentially hazardous, adhering to the stringent

safety protocols outlined in this guide. A thorough risk assessment is mandatory before any

experimental work is initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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